![molecular formula C26H24FN5O3S B2839622 5-((2-Fluorophenyl)(4-(4-methoxyphenyl)piperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol CAS No. 887221-85-4](/img/structure/B2839622.png)
5-((2-Fluorophenyl)(4-(4-methoxyphenyl)piperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol
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Description
5-((2-Fluorophenyl)(4-(4-methoxyphenyl)piperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C26H24FN5O3S and its molecular weight is 505.57. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Compounds similar to the specified chemical have been studied for their antimicrobial properties. For instance, derivatives of 1,2,4-triazole, a related structure, have demonstrated activity against various microorganisms. The synthesis of these compounds often involves starting materials like furan-2-carbohydrazide and includes modifications to incorporate piperazine moieties, which are believed to contribute to their biological activities. Such compounds have been shown to display significant antimicrobial effects, including antibacterial and antifungal properties, against a range of pathogens (Başoğlu et al., 2013; Menteşe et al., 2013).
Antipsychotic Potential
Research into conformationally constrained butyrophenones, which share some structural similarities with the compound , has uncovered their potential as antipsychotic agents. These studies have investigated the affinity of these molecules for dopamine and serotonin receptors, suggesting their utility in treating psychotic disorders. The specific structural modifications, such as incorporating piperazine and fluorophenyl groups, play a crucial role in their pharmacological profiles, indicating the importance of such moieties in designing effective antipsychotic drugs (Raviña et al., 2000).
Anti-Inflammatory and Analgesic Properties
Additionally, compounds with structural features akin to the specified molecule have been synthesized and evaluated for their anti-inflammatory and analgesic activities. The introduction of piperazine and fluorophenyl components, among others, into the molecular structure has been associated with promising biological effects. These compounds have been tested in various models and shown to possess significant anti-inflammatory and analgesic properties, suggesting their potential therapeutic applications in managing pain and inflammation (Tozkoparan et al., 2004).
properties
IUPAC Name |
5-[(2-fluorophenyl)-[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24FN5O3S/c1-34-18-10-8-17(9-11-18)30-12-14-31(15-13-30)22(19-5-2-3-6-20(19)27)23-25(33)32-26(36-23)28-24(29-32)21-7-4-16-35-21/h2-11,16,22,33H,12-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAZOOXNHPBGKLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)C(C3=CC=CC=C3F)C4=C(N5C(=NC(=N5)C6=CC=CO6)S4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24FN5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
505.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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